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Compound of Interest

Compound Name: Nardoeudesmol A

Cat. No.: B13435519 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nardoeudesmol A is a sesquiterpenoid natural product first isolated from Nardostachys

chinensis. As a member of the eudesmane class of sesquiterpenoids, it possesses a

characteristic bicyclic carbon skeleton. This technical guide provides a summary of its chemical

characterization, including its physicochemical properties and a generalized overview of the

spectroscopic data and experimental protocols used for the identification of similar natural

products. While the primary spectroscopic data from the original publication by Liu et al. (2013)

is not readily available in the public domain, this document compiles the known information and

presents a representative workflow for the characterization of such compounds.

Physicochemical Properties
The fundamental physicochemical properties of Nardoeudesmol A are summarized in the

table below. This information is crucial for its identification and for understanding its behavior in

various experimental settings.
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Property Value Reference

Molecular Formula C₁₅H₂₄O₂ [1][2]

Molecular Weight 236.35 g/mol [1][2]

CAS Number 1445952-30-6

Class Eudesmane Sesquiterpenoid

Source Nardostachys chinensis Batal

Spectroscopic Data
The structural elucidation of Nardoeudesmol A, like other natural products, relies on a

combination of spectroscopic techniques. The following tables present the expected ranges

and types of signals for ¹H NMR and ¹³C NMR spectroscopy for a compound with the molecular

formula C₁₅H₂₄O₂ and a eudesmane skeleton. Mass spectrometry and infrared spectroscopy

provide further confirmation of the molecular weight and functional groups.

Table 1: Representative ¹H NMR Spectroscopic Data for a Eudesmane Sesquiterpenoid

Chemical Shift (δ)
ppm

Multiplicity Integration
Assignment
(Tentative)

0.7 - 1.2 s, d 3H, 6H Methyl groups (CH₃)

1.2 - 2.5 m -

Methylene (CH₂) and

Methine (CH) protons

on the carbocyclic

core

3.5 - 4.5 m, dd, br s -

Protons attached to

carbons bearing

hydroxyl groups (CH-

OH)

4.5 - 5.5 br s, d -
Olefinic protons (=CH)

if present
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Table 2: Representative ¹³C NMR Spectroscopic Data for a Eudesmane Sesquiterpenoid

Chemical Shift (δ) ppm Carbon Type Assignment (Tentative)

10 - 30 CH₃ Methyl groups

20 - 50 CH₂, CH
Aliphatic methylene and

methine carbons

60 - 80 CH-O
Carbons attached to hydroxyl

groups

100 - 150 C=C Olefinic carbons (if present)

Mass Spectrometry (MS)

High-Resolution Mass Spectrometry (HRMS): Would be used to confirm the elemental

composition, C₁₅H₂₄O₂.

Infrared (IR) Spectroscopy

Characteristic Absorptions: A broad absorption band in the region of 3200-3600 cm⁻¹ would

indicate the presence of hydroxyl (-OH) groups. Absorptions in the 2850-3000 cm⁻¹ range

would correspond to C-H stretching vibrations.

Experimental Protocols
The isolation and characterization of Nardoeudesmol A would typically follow a standard

natural product chemistry workflow. The detailed, specific parameters from the original

publication are unavailable; however, a general methodology is outlined below.

Extraction
The dried and powdered rhizomes and roots of Nardostachys jatamansi are subjected to

solvent extraction. This is a critical step to isolate the desired compounds from the plant matrix.
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Dried and Powdered Plant Material
(Nardostachys jatamansi)

Solvent Extraction
(e.g., with Methanol or Ethanol)

Filtration

Crude Extract

Click to download full resolution via product page

Isolation and Purification
The crude extract, a complex mixture of compounds, undergoes a series of chromatographic

separations to isolate the pure Nardoeudesmol A.
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Crude Extract

Solvent Partitioning
(e.g., Hexane, Ethyl Acetate, Water)

Column Chromatography
(Silica Gel or Sephadex)

High-Performance Liquid Chromatography (HPLC)
(Normal or Reversed-Phase)

Pure Nardoeudesmol A

Click to download full resolution via product page

Structure Elucidation
Once a pure compound is isolated, its chemical structure is determined using a combination of

spectroscopic methods.
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Pure Compound

Spectroscopic Analysis

1D & 2D NMR
(¹H, ¹³C, COSY, HSQC, HMBC)

Mass Spectrometry
(HR-ESI-MS) Infrared Spectroscopy

Elucidated Structure of
Nardoeudesmol A

Click to download full resolution via product page

Biological Activity
While some sources suggest potential anti-inflammatory and anti-cancer properties for

compounds from Nardostachys chinensis, specific biological activities and the underlying

signaling pathways for Nardoeudesmol A have not been detailed in the readily available

scientific literature. Further research is required to elucidate its pharmacological potential.

Conclusion
Nardoeudesmol A is a eudesmane-type sesquiterpenoid isolated from Nardostachys

chinensis. Its characterization relies on standard phytochemical techniques, including

extraction, chromatography, and a suite of spectroscopic methods. While the specific, detailed

data from its original isolation is not widely disseminated, this guide provides a comprehensive

overview of the methodologies and expected spectroscopic features for this class of natural

products. The information presented here serves as a valuable resource for researchers in

natural product chemistry, pharmacology, and drug development who are interested in the

further investigation of Nardoeudesmol A and related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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